N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide

• IUPAC Name: N'-(4-fluorophenyl)-N-[2-[4-(4-methoxybenzoyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C22H25FN4O4/c1-31-19-8-2-16(3-9-19)22(30)27-14-12-26(13-15-27)11-10-24-20(28)21(29)25-18-6-4-17(23)5-7-18/h2-9H,10-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key: GLZBMLCHDULISZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CCNC(=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H25FN4O4
• Molecular Weight: 428.5 g/mol

Description

N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide, also known as FMPPEE, is a chemical compound used in scientific research for its potential therapeutic properties. FMPPEE is a piperazine derivative that is structurally similar to other psychoactive compounds.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide is not fully understood, but it is thought to involve the modulation of dopamine and other neurotransmitters in the brain. This compound has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to increase locomotor activity and reduce anxiety-like behavior in rats. This compound has also been shown to have anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide in lab experiments is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in the brain. However, one limitation of using this compound is its relatively low selectivity for the dopamine D2 receptor, which may complicate interpretation of results.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide. One direction is to further investigate its potential therapeutic effects in animal models of psychiatric disorders, such as depression and schizophrenia. Another direction is to develop more selective derivatives of this compound that can be used to study the dopamine D2 receptor with greater specificity. Additionally, this compound could be used as a tool to study the role of the sigma-1 receptor in the brain.

Scientific Research Applications

N-(4-fluorophenyl)-N'-{2-[4-(4-methoxybenzoyl)-1-piperazinyl]ethyl}ethanediamide has been studied for its potential therapeutic properties in a variety of scientific research applications. It has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of mood and motivation. This compound has also been shown to have an affinity for the sigma-1 receptor, which is involved in the modulation of neurotransmitter release and ion channel activity.